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Compound of Interest

Compound Name: (2-Bromo-6-nitrophenyl)methanol

Cat. No.: B151082 Get Quote

Disclaimer: This document is an in-depth technical guide compiled from publicly available

safety information. A complete, official Safety Data Sheet (SDS) for (2-Bromo-6-
nitrophenyl)methanol (CAS No: 861106-91-4) was not found. Therefore, this guide is

intended for informational purposes for researchers, scientists, and drug development

professionals and should be supplemented by a thorough risk assessment by qualified

personnel before any handling or use of this chemical.

Chemical Identification and Physical Properties
(2-Bromo-6-nitrophenyl)methanol is an organic compound with a molecular formula of

C₇H₆BrNO₃.[1] It is characterized by a phenyl ring substituted with a bromine atom, a nitro

group, and a hydroxymethyl group.[1] The presence of these functional groups influences its

chemical reactivity and potential biological activity.[1]

Table 1: Chemical Identification
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Identifier Value

Chemical Name (2-Bromo-6-nitrophenyl)methanol

CAS Number 861106-91-4

Molecular Formula C₇H₆BrNO₃

Molecular Weight 232.03 g/mol

Appearance Pale yellow to light brown solid

Synonyms 2-Bromo-6-nitrobenzyl alcohol

Table 2: Physical and Chemical Properties

Property Value Source

Boiling Point 332.6°C at 760 mmHg [2]

Flash Point 155°C [2]

Solubility Soluble in polar solvents [1]

Storage Temperature Room temperature [2]

Hazard Identification and Classification
Based on available supplier information, (2-Bromo-6-nitrophenyl)methanol is classified as

harmful. The GHS classification and associated hazard and precautionary statements are

summarized below.

Table 3: GHS Hazard Classification
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Pictogram Signal Word Hazard Statements

GHS07 (Harmful) Warning

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Source:[2]

Safe Handling and Storage
Given the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
A comprehensive range of personal protective equipment should be worn at all times when

handling this substance.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or with a certified

fume hood. If dusts are generated, a NIOSH-

approved respirator for dusts is recommended.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.
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Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Storage Procedures
Store in a tightly closed container.

Keep in a dry and well-ventilated place.

Store at room temperature.[2]

Incompatible with strong oxidizing agents.

First Aid Measures
In case of exposure, immediate medical attention is crucial.

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a physician or poison

control center immediately.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention immediately.

Fire-Fighting Measures
While specific fire-fighting data for this compound is limited, general procedures for chemical

fires should be followed.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Upon combustion, this compound may produce hazardous

fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide gas.

Fire-Fighting Instructions: Wear self-contained breathing apparatus (SCBA) and full

protective gear.

Toxicological Information
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Detailed toxicological studies for (2-Bromo-6-nitrophenyl)methanol are not readily available

in the public domain. The hazard statements indicate that the substance is harmful if swallowed

and causes skin, eye, and respiratory irritation. The lack of quantitative data, such as LD50

(lethal dose, 50%) values, necessitates a cautious approach, treating the compound as

potentially toxic.

Experimental Protocols
Specific experimental protocols for the safety and handling of (2-Bromo-6-
nitrophenyl)methanol are not available. In the absence of such data, it is imperative to

conduct a thorough, site-specific risk assessment before commencing any experimental work.

This assessment should be based on the known hazards and in accordance with institutional

and regulatory guidelines for handling hazardous chemicals.

Visualization of Safety Workflow
The following diagram illustrates the logical workflow from hazard identification to appropriate

response measures based on the GHS classification of (2-Bromo-6-nitrophenyl)methanol.

GHS Hazard Communication Workflow for (2-Bromo-6-nitrophenyl)methanol

Conclusion
(2-Bromo-6-nitrophenyl)methanol is a hazardous chemical that requires careful handling to

mitigate risks of irritation and harm upon exposure. While a comprehensive safety profile is not

publicly available, the existing GHS classification provides a solid foundation for establishing

safe laboratory practices. All personnel must be thoroughly trained on the potential hazards

and the required safety precautions before working with this compound. It is strongly

recommended to consult with institutional safety officers to develop a detailed and specific

standard operating procedure (SOP) for the use of (2-Bromo-6-nitrophenyl)methanol in any

research or development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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